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An In-depth Technical Guide to 3-
Methoxypropylamine
For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts
3-Methoxypropylamine, commonly referred to as MOPA, is a versatile primary amine

characterized by the presence of a methoxy group. This colorless to pale yellow liquid

possesses a distinctive amine-like odor and is completely miscible with water and many

common organic solvents.[1][2][3][4][5] Its bifunctional nature, containing both a primary amine

and an ether linkage, makes it a valuable intermediate and building block in a wide array of

chemical syntheses.[5][6] This guide provides a comprehensive overview of its chemical

identity, physicochemical properties, synthesis protocols, and key applications relevant to

research and development.

Chemical Identity: Synonyms and Alternative Names
3-Methoxypropylamine is known by a variety of names in scientific literature and commercial

databases. A comprehensive list of these identifiers is crucial for accurate literature searches

and material sourcing.

Table 1: Synonyms and Identifiers for 3-Methoxypropylamine
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Type Identifier

IUPAC Name 3-methoxypropan-1-amine

CAS Number 5332-73-0[7]

EC Number 226-241-3[8]

Linear Formula CH₃O(CH₂)₃NH₂[8]

Molecular Formula C₄H₁₁NO[7]

SMILES COCCCN[7]

InChI Key FAXDZWQIWUSWJH-UHFFFAOYSA-N[8]

Common Synonyms

1-Amino-3-methoxypropane[7], 3-Aminopropyl

methyl ether[6], 3-MPA[6], MOPA[6], gamma-

Methoxypropylamine[6], Propanolamine methyl

ether[6]

Other Identifiers NSC 552[6], UNII-VT819VO82Z[6]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and spectral properties of 3-Methoxypropylamine is

essential for its safe handling, application in experiments, and characterization of reaction

products.

Table 2: Physicochemical Properties of 3-Methoxypropylamine
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Property Value Reference(s)

Molecular Weight 89.14 g/mol [7]

Appearance
Colorless to yellow liquid with

an amine-like odor
[3][5]

Density 0.874 g/mL at 25 °C [8]

Boiling Point 117-118 °C at 733 mmHg [8]

Melting Point -71 °C [3]

Flash Point 24 °C (75 °F) [3]

Vapor Pressure 20 mmHg at 30 °C [8]

Refractive Index n20/D 1.417 [8]

Solubility Miscible in water [3][5]

pH 11.5 at 20 °C [3]

Table 3: Spectroscopic Data for 3-Methoxypropylamine

Spectroscopy Key Data / Peaks Reference(s)

¹H NMR Spectral data available. [9]

¹³C NMR Spectral data available. [10][11]

Infrared (IR)
Condensed and gas-phase

spectra available.
[12][13][14]

Mass Spectrometry (MS)
Electron ionization mass

spectrum available.
[15]

Experimental Protocols: Synthesis of 3-
Methoxypropylamine
3-Methoxypropylamine can be synthesized through various chemical routes. Two common

laboratory and industrial scale methods are detailed below.
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Synthesis via Catalytic Hydrogenation of 3-
Methoxypropionitrile
A prevalent industrial method for synthesizing 3-Methoxypropylamine involves the catalytic

hydrogenation of 3-methoxypropionitrile.[1][16]

Experimental Protocol:

Materials:

3-methoxypropionitrile (400g)

Ethanol (20g)

Modified carrier nickel catalyst (12g)

1000ml Autoclave

Hydrogen gas

Filtration apparatus

Distillation apparatus

Procedure:

The 1000ml autoclave is charged with 400g of 3-methoxypropionitrile, 20g of ethanol, and

12g of the modified carrier nickel catalyst.[1][16]

The autoclave is sealed and then pressurized with hydrogen to 2.8 MPa.[1][16]

The reaction mixture is stirred at this pressure for 2 hours.[1][16]

Upon completion, the autoclave is cooled to room temperature.[1]

The excess hydrogen pressure is carefully vented.[1]

The reaction mixture is filtered to remove the catalyst.[1]
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The resulting filtrate is purified by fractional distillation under normal pressure, collecting the

fraction that boils between 110-160 °C.[1][16]

Expected Outcome: This procedure yields approximately 354.09g of colorless and transparent

3-methoxypropylamine.[1] The conversion rate of the raw material is reported to be 97.0%

with a product yield of 94.52%.[1]

Reaction Preparation Hydrogenation Workup & Purification Final Product

3-Methoxypropionitrile
Ethanol

Nickel Catalyst
Charge AutoclaveAdd Pressurize with H₂

to 2.8 MPa Stir for 2h Cool to RT Filter
Vent H₂

Fractional Distillation 3-MethoxypropylamineCollect 110-160°C

Click to download full resolution via product page

Synthesis of 3-Methoxypropylamine via Hydrogenation.

Synthesis via Amination of 3-Methoxypropanol
An alternative synthetic route involves the reaction of 3-methoxypropanol with ammonia in the

presence of a catalyst.[17][18]

Experimental Protocol:

Materials:

3-methoxypropanol

Ammonia

Hydrogen

Cu-Co/Al₂O₃-diatomite catalyst

Preheater

Fixed-bed reactor
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Condenser

Gas-liquid separator

Distillation column

Procedure:

3-methoxypropanol is pumped into a preheater where it is mixed with ammonia and

hydrogen.[17][18]

The mixture is preheated and vaporized before entering a fixed-bed reactor containing a Cu-

Co/Al₂O₃-diatomite catalyst.[17][18]

The reaction is carried out under pressure and at an elevated temperature.[17]

The material exiting the reactor is condensed and cooled.[17][18]

A gas-liquid separator is used to separate the gaseous components (which can be recycled)

from the liquid phase.[17][18]

The liquid phase is then purified by distillation to isolate the 3-methoxypropylamine
product.[17][18]
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Synthesis of 3-Methoxypropylamine via Amination.
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Industrial and Research Applications
3-Methoxypropylamine is a chemical with a broad spectrum of applications, primarily owing to

its properties as a primary amine and its solubility characteristics.

Corrosion Inhibitor: It is extensively used as a corrosion inhibitor, particularly in steam

condensate systems and water treatment applications.[4][6][19]

Chemical Intermediate: MOPA serves as a crucial intermediate in the synthesis of various

organic compounds, including pharmaceuticals, agrochemicals, and dyes (such as disperse

blue 60).[5][6]

Surfactants and Emulsifiers: It is used in the formation of amine soaps which act as

emulsifiers for natural and synthetic resins and waxes. These find applications in floor

finishes, textiles, and water-based paints.[4][6]

Flocculating Agent: In water treatment, it can be used to create polyelectrolytes that function

as flocculating agents.[4]

Other Applications: It also finds use in insecticide emulsions, dye solvents, and as an

adhesion promoter for coatings on aluminum surfaces.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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